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Barium Dichromate: Chemical Profile

The table below summarizes the basic identifying information and physical properties for barium

dichromate [1].

Property Description

Common Name Barium dichromate

CAS Number 13477-01-5

Molecular Formula BaCr₂O₇

Molecular Weight 353.315 g/mol

Synonyms Barium bichromate; Dichromic acid, barium salt [1]

Experimental Application & Workflow

Barium dichromate is noted in organic chemistry as a mild oxidizing agent. One specific application is the

selective conversion of primary and secondary alcohols into their corresponding carbonyl compounds
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(aldehydes and ketones) in non-aqueous, polar aprotic media [2]. A key advantage is that over-oxidation of

primary alcohols to carboxylic acids does not occur [2].

The diagram below outlines the general workflow for this oxidation experiment.
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Safety & Handling Guidelines

While a specific Safety Data Sheet (SDS) for barium dichromate was not found, it contains two hazardous

components: barium and chromium (VI). You must assume it is highly toxic. The following table

synthesizes general safety measures for barium compounds and laboratory oxidizers, which should be

applied to barium dichromate with extreme caution [3].

Aspect Guideline

General Caution Highly toxic if swallowed or inhaled [3].

Personal Protective
Equipment (PPE)

Wear protective gloves, clothing, and eye protection [3].

Engineering Controls Use only in a fume hood or well-ventilated area to avoid inhaling dust
or fumes [3].

Hygiene Do not eat, drink, or smoke when handling. Wash hands thoroughly
after handling [3].

Storage Store in a cool, dry place in a tightly closed container [3].

First Aid: Inhalation Remove victim to fresh air [3].

First Aid: Ingestion Rinse mouth. Immediately call a poison center or physician [3].

First Aid: Skin/Eyes Wash skin with plenty of water. Rinse eyes cautiously with water for

several minutes [3].

Disposal Please review all federal, state, and local regulations before disposal

[3].

Spill Management Ventilate area. Wipe up the spill, place in a sealed bag or container,

and dispose of it properly [3].

Frequently Asked Questions
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Q1: What happens when barium chromate (BaCrO₄) is reacted with nitric acid (HNO₃)? The reaction

is pH-dependent. In acidic conditions, barium chromate dissolves. The chromate ions (CrO₄²⁻) are

protonated and can form dichromate ions (Cr₂O₇²⁻) in solution. The exact products are part of a complex

equilibrium involving chromate, dichromate, and their protonated forms [4].

Q2: Is barium dichromate soluble in water? Quantitative solubility data was not available in the search

results. However, its use in "non-aqueous media" for oxidation reactions suggests it may have limited

stability or solubility in water [2].

Key Recommendations for Your Support Center

Due to the limited specifics in the search results, I strongly recommend you:

Obtain the Official SDS: Procure a complete Safety Data Sheet for barium dichromate from a
reputable chemical supplier. This is non-negotiable for safe handling and regulatory compliance.

Conduct a Risk Assessment: Before starting any experiment, perform a thorough risk assessment
that considers the combined toxicity of Barium (acute toxicity) and Hexavalent Chromium

(carcinogen, mutagen).
Assume High Toxicity: Handle barium dichromate with the utmost care, using at least the

precautions required for toxic barium compounds and strong oxidizers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [barium dichromate storage and handling guidelines]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1534786#barium-

dichromate-storage-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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